5-[(5-bromo-2-methoxyphenyl)methyl]-1H-1,2,3,4-tetrazole

• IUPAC Name: 5-[(5-bromo-2-methoxyphenyl)methyl]-2H-tetrazole
• InChI: InChI=1S/C9H9BrN4O/c1-15-8-3-2-7(10)4-6(8)5-9-11-13-14-12-9/h2-4H,5H2,1H3,(H,11,12,13,14)
• InChI Key: RJEFLZQZNLLQJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CC2=NNN=N2
• Molecular Formula: C9H9BrN4O
• Molecular Weight: 269.10 g/mol

Description

The closest compounds I found are “5-Bromo-2-methoxyphenyl benzenesulfonate” and "5-Bromo-2-methoxyphenyl mesylate". These compounds have similar bromo and methoxyphenyl groups in their structures.

Scientific Research Applications

Structural Analysis and Molecular Interactions

Research on tetrazole derivatives, including compounds structurally similar to 5-[(5-bromo-2-methoxyphenyl)methyl]-1H-1,2,3,4-tetrazole, has focused on their crystal structures and molecular interactions. For instance, Al-Hourani et al. (2015) conducted docking studies and crystal structure analysis of two tetrazole derivatives to understand their orientation and interactions within the active site of the cyclooxygenase-2 enzyme, suggesting their potential as COX-2 inhibitors (Al-Hourani et al., 2015).

Photochemical Properties and Applications

The photochemical properties of tetrazole compounds have been explored for various applications. For example, Gómez-Zavaglia et al. (2006) studied the photochemistry of matrix-isolated 5-methoxy-1-phenyl-1H-tetrazole, which is structurally related to the compound , highlighting its potential in photodecomposition processes (Gómez-Zavaglia et al., 2006).

Potential in Cancer Phototherapy

In the field of photodynamic therapy for cancer treatment, Pişkin et al. (2020) synthesized a zinc phthalocyanine compound with properties relevant to Type II photosensitizers, indicating the potential of tetrazole-based compounds in cancer phototherapy (Pişkin et al., 2020).

Applications in Organic Synthesis

Tetrazoles like 5-[(5-bromo-2-methoxyphenyl)methyl]-1H-1,2,3,4-tetrazole can play a role in organic synthesis. Research by Myznikov et al. (2004) on the alkylation of 5-substituted tetrazoles with methyl chloromethyl ether shows how these compounds can be modified for various synthetic applications (Myznikov et al., 2004).